1,1-Diphenyltriazane

• CAS No.: 92752-02-8
• Molecular Formula: C12H13N3
• Molecular Weight: 199.25 g/mol
• IUPAC Name: (N-hydrazinylanilino)benzene
• InChI: InChI=1S/C12H13N3/c13-14-15(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,14H,13H2
• InChI Key: QDQVREMWYGZCHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)NN

Description

1,1-Diphenyltriazane is an organic compound characterized by the presence of two phenyl groups attached to a triazane moiety

Preparation Methods

The synthesis of 1,1-Diphenyltriazane typically involves the reaction of diphenylamine with hydrazine under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and requires careful temperature control to ensure the formation of the desired product. Industrial production methods may involve the use of catalysts to enhance the reaction rate and yield.

Chemical Reactions Analysis

1,1-Diphenyltriazane undergoes several types of chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of diphenylnitrosoamine.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of diphenylhydrazine.

Substitution: The compound can undergo substitution reactions with various electrophiles, leading to the formation of substituted derivatives. Common reagents for these reactions include halogens and alkylating agents.

Scientific Research Applications

1,1-Diphenyltriazane has found applications in several scientific research areas:

Chemistry: It is used as a precursor in the synthesis of various organic compounds and as a reagent in organic reactions.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its potential as a therapeutic agent.

Medicine: Research is ongoing to explore its potential use in drug development, particularly in the design of new pharmaceuticals with specific biological targets.

Industry: this compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1,1-Diphenyltriazane involves its interaction with specific molecular targets within cells. The compound can bind to enzymes and receptors, modulating their activity and influencing various biochemical pathways. This interaction can lead to changes in cellular processes, such as signal transduction, gene expression, and metabolic regulation.

Comparison with Similar Compounds

1,1-Diphenyltriazane can be compared to other similar compounds, such as:

1,1-Diphenylethylene: Both compounds contain phenyl groups, but 1,1-Diphenylethylene has a different core structure, leading to distinct chemical properties and reactivity.

1,3,5-Triazine: This compound shares the triazine ring structure but differs in the substitution pattern and overall molecular structure, resulting in different applications and chemical behavior.